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Compound of Interest

Compound Name: Kynuramine dihydrobromide

Cat. No.: B12329312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety data sheet (SDS). Always refer to the official SDS from the supplier before

handling this chemical.

Introduction
Kynuramine dihydrobromide is an endogenously occurring amine that serves as a

fluorescent substrate for plasma amine oxidase. It is a valuable tool in biochemical assays and

pharmacological research. This guide provides a comprehensive overview of the safety and

handling of Kynuramine dihydrobromide, compiled from available safety data sheets and

research literature.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is crucial for its

safe handling and storage. The following table summarizes the key properties of Kynuramine
dihydrobromide.
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Property Value Source

CAS Number 304-47-2

Molecular Formula C₉H₁₂N₂O · 2HBr

Molecular Weight 326.03 g/mol

Appearance Crystalline solid

Purity ≥97% (TLC)

Solubility
Water: 50 mg/mL, clear to

slightly hazy

Storage Temperature -20°C

Boiling Point 367.3°C at 760 mmHg

Flash Point 175.9°C

SMILES String Br.NCCC(=O)c1ccccc1N

InChI Key
YUPVVZSYBUIDQR-

UHFFFAOYSA-N

Hazard Identification and Safety Precautions
While a comprehensive GHS classification is not readily available in the search results, the

provided information suggests that Kynuramine dihydrobromide should be handled with care

in a laboratory setting. The following is a summary of recommended safety precautions based

on supplier information.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn at all times when handling

Kynuramine dihydrobromide to minimize exposure.
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Personal Protective Equipment (PPE)

Eyeshields

Gloves

Type N95 (US) or P1 (EN143) Respirator Filter

Researcher Handling Kynuramine
Dihydrobromide

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Kynuramine
dihydrobromide.

General Handling and Storage
Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and

eyes. Wash hands thoroughly after handling.

Storage: Store at -20°C in a tightly sealed container. Keep in a dry, well-ventilated place.

First Aid Measures
In the event of exposure, follow these first aid measures. A more detailed safety data sheet was

not available in the search results, so these are general recommendations.
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Exposure Route First Aid Measures

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Accidental Spill of
Kynuramine Dihydrobromide

Evacuate Personnel Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect and Place in a
Sealed Container for Disposal

Clean Spill Area

Dispose of Waste According to
Local, State, and Federal Regulations
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Preparation

Administration

Observation

Select Animal Model
(e.g., Male/Female Rats)

Prepare Kynuramine Solution
at Desired Concentration

Intravenous Injection
(e.g., 1.25-5.0 mg/kg)

Intraventricular Injection
(e.g., 0.064-8 µg)

Monitor Cardiovascular Parameters
(Heart Rate, Blood Pressure)

Observe Behavioral Changes
(e.g., Lordosis Behavior)

Click to download full resolution via product page

To cite this document: BenchChem. [Kynuramine Dihydrobromide: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12329312#kynuramine-dihydrobromide-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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